Cas no 1335613-53-0 ((2R)-1-(5-chloro-2-methoxyphenyl)propan-2-amine)

• Product Name: (2R)-1-(5-chloro-2-methoxyphenyl)propan-2-amine
• CAS No: 1335613-53-0
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 6237447
• PubChem ID: 129969531
• Update Time: 2025-05-22

(2R)-1-(5-chloro-2-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(5-chloro-2-methoxyphenyl)propan-2-amine
• EN300-1981501
• 1335613-53-0

• Inchi： 1S/C10H14ClNO/c1-7(12)5-8-6-9(11)3-4-10(8)13-2/h3-4,6-7H,5,12H2,1-2H3/t7-/m1/s1
• InChI Key： CWKLPMYMUMOOJY-SSDOTTSWSA-N
• SMILES： ClC1C=CC(=C(C=1)C[C@@H](C)N)OC

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on (2R)-1-(5-chloro-2-methoxyphenyl)propan-2-amine

Introduction to (2R)-1-(5-chloro-2-methoxyphenyl)propan-2-amine (CAS No. 1335613-53-0)

The compound (2R)-1-(5-chloro-2-methoxyphenyl)propan-2-amine (CAS No. 1335613-53-0) is a chiral organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of amines, specifically a secondary amine, and exhibits a unique stereochemistry due to its (2R) configuration. The molecule consists of a propanamine backbone attached to a substituted phenyl group, which introduces both electronic and steric effects that are critical for its biological activity.

Recent studies have highlighted the importance of chiral centers in drug design, as they often play a pivotal role in determining the pharmacokinetic and pharmacodynamic properties of a compound. The (2R) configuration of this compound is particularly intriguing, as it may influence its interaction with biological targets such as enzymes or receptors. This stereochemistry has been shown to enhance selectivity and efficacy in certain therapeutic applications, making it a valuable candidate for further exploration.

The phenyl group attached to the propanamine backbone is substituted with a chlorine atom at the 5-position and a methoxy group at the 2-position. These substituents contribute to the molecule's electronic properties and hydrophobicity, which are essential for its solubility and bioavailability. The methoxy group acts as an electron-donating substituent, while the chlorine atom introduces electron-withdrawing effects. This balance of electronic interactions can modulate the compound's reactivity and stability, making it suitable for various chemical transformations.

One of the most promising applications of (2R)-1-(5-chloro-2-methoxyphenyl)propan-2-amine lies in its potential as a building block for more complex molecules. Its structure allows for easy functionalization at the amine position, enabling chemists to introduce additional groups that can enhance its pharmacological properties. For instance, recent research has demonstrated that this compound can be used as an intermediate in the synthesis of bioactive agents targeting central nervous system disorders or inflammatory conditions.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution or reductive amination. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. Advanced techniques such as enantioselective catalysis have been employed to ensure high enantiomeric excess in the product, which is crucial for maintaining its biological activity.

The biological evaluation of (2R)-1-(5-chloro-2-methoxyphenyl)propan-2-amine has revealed interesting insights into its pharmacological profile. In vitro studies have shown that it exhibits moderate inhibitory activity against certain kinases, suggesting its potential as an anti-cancer agent. Furthermore, preliminary animal studies indicate that it may possess anti-inflammatory properties, making it a candidate for treating conditions such as arthritis or neurodegenerative diseases.

From an environmental perspective, understanding the fate and toxicity of this compound is essential for its safe handling and disposal. Recent eco-toxicological assessments have suggested that it has low acute toxicity to aquatic organisms under standard test conditions. However, further studies are required to evaluate its long-term effects on ecosystems and human health.

In conclusion, (2R)-1-(5-chloro-2-methoxyphenyl)propan-2-amine (CAS No. 1335613-53-0) represents a versatile and promising molecule in contemporary medicinal chemistry. Its unique stereochemistry, functional substituents, and potential therapeutic applications make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a significant role in advancing novel therapeutic strategies.